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Compound of Interest

Compound Name:
4-Chloro-2-cyclohexyl-1-

ethynylbenzene

Cat. No.: B8815701

Get Quote

Executive Summary & Immediate Action
4-Chloro-2-cyclohexyl-1-ethynylbenzene (CAS: N/A - Custom Intermediate) is a halogenated

aryl alkyne. Due to the presence of a terminal alkyne group and a chlorine substituent, this

compound presents specific stability and environmental risks. It must be managed as

Halogenated Organic Waste and disposed of via high-temperature incineration.

CRITICAL PROHIBITION:

DO NOT mix with strong oxidizing agents or alkaline metals (Cu, Ag) due to shock-sensitive

acetylide formation risk.[1]

DO NOT dispose of down the drain.[2] This compound is a likely Marine Pollutant.

Immediate Spill Response Workflow
For spills < 100 mL/g inside a fume hood.
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SPILL DETECTED

1. Assess Volume & Location
(Is it safe to enter?)

2. Don PPE
(Nitrile Gloves, Goggles, Lab Coat)

Safe

6. Notify HSE Officer

Unsafe/Large Spill

3. Containment
Use Absorbent Pads/Vermiculite

4. Collection
Scoop into Wide-Mouth Jar

5. Labeling
'Hazardous Waste - Halogenated'

Click to download full resolution via product page

Figure 1: Immediate spill response logic flow. Ensure sufficient ventilation during all steps.

Chemical Profile & Hazard Identification
To dispose of this chemical safely, you must understand its functional groups.[1] It is not a

standard commodity chemical; therefore, its hazards are derived from Structure-Activity
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Relationships (SAR) with analogous compounds (e.g., 1-chloro-4-ethynylbenzene).[1]

Feature Chemical Moiety Disposal Implication

Reactivity Terminal Alkyne (-C≡CH)

Acidic Proton: Can form

explosive metal acetylides with

Copper, Silver, or Mercury.[1]

Avoid metal containers.

Toxicity Chlorobenzene Core

Hepatotoxic/Irritant: Requires

incineration with flue gas

scrubbing (to capture HCl).

Environment Cyclohexyl Group

Lipophilic: High potential for

bioaccumulation. Classified as

"Dangerous to the

Environment" (H410/H411).

State High MW (~218.7 g/mol )

Likely a viscous oil or low-

melting solid. Flash point

estimated >90°C

(Combustible, not Flammable

D001).[1]

Primary Hazards (GHS Classification Extrapolated):

H315/H319: Causes skin and serious eye irritation.[3][4][5]

H410: Very toxic to aquatic life with long-lasting effects.[6]

H227: Combustible liquid (if liquid state).

Waste Characterization & Segregation
Proper characterization is the legal basis for disposal. Under the Resource Conservation and

Recovery Act (RCRA), this material must be evaluated to determine its waste code.[1][7]

RCRA Classification Logic
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Is it a Listed Waste?

No. It is not on the F, K, P, or U lists specifically.

Is it a Characteristic Waste?

Ignitability (D001): Unlikely (Flash point likely >60°C). However, if in solution with organic

solvents (e.g., Hexane, EtOAc), the mixture is D001.[1]

Toxicity (D018-D043): It contains a chlorobenzene moiety but is not Chlorobenzene

(D021). However, it may degrade to regulated components.[1]

Industry Standard Classification:

Non-Regulated Halogenated Waste. Despite not being strictly RCRA-regulated by CAS

number, industry best practice dictates managing it as Hazardous Halogenated Waste due

to its environmental persistence and incineration requirements.[1]

Segregation Protocol
Stream: Halogenated Organic Waste.

Container: HDPE or Glass (Amber). NO METAL CANS (due to alkyne).

Compatibility:

✅ Compatible: Dichloromethane, Chloroform, Chlorobenzene.[1]

❌ Incompatible: Acetone (non-halogenated stream contamination), Nitric Acid (violent

oxidation), Aqueous waste (phase separation).[1]

Step-by-Step Disposal Procedures
Scenario A: Pure Chemical (Expired/Unused Reagent)

Container Selection: Use the original manufacturer container if intact. If transferring, use a

screw-top glass jar with a Teflon-lined cap.[1]

Labeling: Attach a hazardous waste tag.
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Constituents: "4-Chloro-2-cyclohexyl-1-ethynylbenzene (100%)".

Hazard Checkbox: Toxic, Irritant, Environmental Hazard.[1]

Storage: Store in the "Halogenated Waste" satellite accumulation area. Keep away from heat

sources.

Disposal: Hand over to your institution's EHS hazardous waste contractor for High-

Temperature Incineration.

Scenario B: Reaction Mixture (In Solution)
Most commonly, this chemical will be dissolved in a solvent (e.g., Dichloromethane or Ethyl

Acetate).[1]

Determine Primary Solvent:

If solvent is Halogenated (DCM, Chloroform): Pour into Halogenated Waste carboy.[1]

If solvent is Non-Halogenated (Ethyl Acetate, Hexane):

Rule: "The Solution to Pollution is NOT Dilution." However, if the halogenated solute

concentration is <1-2%, some facilities allow Non-Halogenated streams.[1]

Best Practice:ALWAYS default to the Halogenated Waste stream for this compound to

prevent contaminating fuel-blending streams used for cement kilns.

Quenching (If Reactive):

If the alkyne is activated (e.g., Lithium acetylide intermediate), quench carefully with

Methanol/Water before placing in waste container.[1]

Record Keeping: Log the approximate concentration on the waste tag.

Disposal Decision Tree
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Waste Material
Containing 4-Chloro-2-cyclohexyl-1-ethynylbenzene Physical State?

Solid/Pure

Liquid/Solution
DISPOSE AS:

Halogenated Organic Waste
(Incineration)

Solvent Type? Halogenated
(DCM, CHCl3)

Non-Halogenated
(EtOAc, Hexane)

Cross-Contamination Rule

Click to download full resolution via product page

Figure 2: Decision logic for selecting the correct waste stream. Note that even in non-

halogenated solvents, the presence of the chloro-alkyne dictates the Halogenated stream to

ensure proper destruction.[1]

Regulatory & Compliance Framework
US EPA (RCRA)
While not a "Listed" waste, the generator is responsible for determining if the waste exhibits

hazardous characteristics (40 CFR § 262.11).[1]

Generator Status: Ensure your facility's monthly generation limits are not exceeded by bulk

disposal of this heavy intermediate.

Land Ban: Halogenated organic compounds are generally prohibited from land disposal

(Land Disposal Restrictions - LDR) without prior treatment (incineration).

Transport (DOT)
If shipping waste off-site:

Proper Shipping Name: Waste Environmentally Hazardous Substance, Liquid, N.O.S. (4-
Chloro-2-cyclohexyl-1-ethynylbenzene).[1]

UN Number: UN 3082.

Class: 9.
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Packing Group: III.
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Disclaimer: This guide is based on current chemical safety standards and Structure-Activity

Relationship (SAR) analysis. Always consult your institution's Chemical Hygiene Plan (CHP)

and the specific Safety Data Sheet (SDS) provided by your chemical supplier before handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Comprehensive Disposal Guide: 4-Chloro-2-cyclohexyl-
1-ethynylbenzene[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8815701/docs#comprehensive-disposal-guide-4-
chloro-2-cyclohexyl-1-ethynylbenzene-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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